Cas no 1030093-31-2 (6-[(4-fluorophenyl)methyl]-2-methyl-4-[2-(6-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-2-oxoethyl]-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione)

6-[(4-fluorophenyl)methyl]-2-methyl-4-[2-(6-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-2-oxoethyl]-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione structure
1030093-31-2 structure
Product Name:6-[(4-fluorophenyl)methyl]-2-methyl-4-[2-(6-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-2-oxoethyl]-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
CAS No:1030093-31-2
MF:C24H22FN5O4
MW:463.460988521576
CID:5382940
Update Time:2023-11-20

6-[(4-fluorophenyl)methyl]-2-methyl-4-[2-(6-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-2-oxoethyl]-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

    • 6-[(4-fluorophenyl)methyl]-2-methyl-4-[2-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]pyrazolo[4,3-d]pyrimidine-5,7-dione
    • 6-[(4-fluorophenyl)methyl]-2-methyl-4-[2-(6-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-2-oxoethyl]-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
    • Inchi: 1S/C24H22FN5O4/c1-15-3-8-20-18(11-15)28(9-10-34-20)21(31)14-29-19-13-27(2)26-22(19)23(32)30(24(29)33)12-16-4-6-17(25)7-5-16/h3-8,11,13H,9-10,12,14H2,1-2H3
    • InChI Key: ZOOXLVMOJVDNMW-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=C(F)C=C2)C(=O)C2=NN(C)C=C2N1CC(N1C2=CC(C)=CC=C2OCC1)=O

Computed Properties

  • Exact Mass: 463.166
  • Monoisotopic Mass: 463.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 806
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88A^2

6-[(4-fluorophenyl)methyl]-2-methyl-4-[2-(6-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)-2-oxoethyl]-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione Pricemore >>

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